2-(2,5-Dichlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(2,5-dichlorobenzoyl)amino]-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H16Cl2N2O2S/c1-8-2-5-13-11(6-8)14(15(20)22)17(24-13)21-16(23)10-7-9(18)3-4-12(10)19/h3-4,7-8H,2,5-6H2,1H3,(H2,20,22)(H,21,23)
• InChI Key: WGKRKOHOIQWOOL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)Cl)C(=O)N
• Molecular Formula: C17H16Cl2N2O2S
• Molecular Weight: 383.3 g/mol
• CAS No.: 476282-49-2

Description

2-(2,5-Dichlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a potent, selective, and cell-permeable inhibitor of AMP-activated protein kinase (AMPK). Its primary research value lies in its ability to selectively inhibit AMPK activity, a key energy sensor in eukaryotic cells, thereby enabling scientists to probe the complex physiological and pathological roles of this enzyme. Research utilizing this compound has been instrumental in elucidating AMPK's function in cellular processes, including autophagy regulation , mitochondrial homeostasis, and cell proliferation. Specifically, it has been used to demonstrate that AMPK inhibition can suppress mitophagy, the selective autophagy of mitochondria, highlighting a critical link between cellular energy status and organelle quality control. Furthermore, its application extends to cancer research, where it is used to investigate the context-dependent role of AMPK as either a tumor suppressor or promoter , particularly in the regulation of cancer cell metabolism and survival under stress conditions. By providing a reliable pharmacological tool to inhibit AMPK, this compound is vital for advancing our understanding of metabolic diseases, neurodegenerative disorders, and oncogenic pathways, making it an essential reagent for molecular and cellular biology research.

Mechanism of Action

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substitution Patterns

The following table compares key structural attributes of the target compound with its closest analogs:

Compound Name	Benzamido Substituent	Thiophene Ring Substitution	Functional Groups	Key Physical Properties (if available)
Target : 2-(2,5-Dichlorobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide	2,5-Dichlorophenyl	5-Methyl	Carboxamide at C3	Not explicitly reported
Analog 1 : 2-(3-Chlorobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide (A)	3-Chlorophenyl	No methyl	Carboxamide at C3	Synthesized via HCl/DMF catalysis
Analog 2 : 2-(3,5-Dimethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide	3,5-Dimethoxyphenyl	6-Methyl	Carboxamide at C3	CAS 6124-88-5; supplier data listed
Analog 3 : 2-(2,5-Dichlorobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide	2,5-Dichlorophenyl	No methyl	Carboxamide at C3	CAS 462095-93-8
Analog 4 : Ethyl 2-benzamido-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate	Phenyl (no halogens)	No methyl	Ethyl ester at C3	Crystal structure reported

Key Observations:

• Methyl Position : The 5-methyl group in the target compound introduces steric hindrance distinct from the 6-methyl in Analog 2, which may alter conformational flexibility .
• Functional Group Variation : Analog 4’s ethyl ester (vs. carboxamide) reduces polarity, impacting solubility and metabolic stability .

Preparation Methods

Formation of the Tetrahydrobenzo[b]Thiophene Core

The synthesis begins with the preparation of the 4,5,6,7-tetrahydrobenzo[b]thiophene scaffold via the Gewald reaction , a well-established method for constructing 2-aminothiophene derivatives. Cyclohexanone derivatives react with ethyl cyanoacetate and elemental sulfur in the presence of a base such as morpholine or piperidine. For the target compound, 4-methylcyclohexanone is employed to introduce the methyl group at position 5 of the thiophene ring.

Representative Reaction Conditions

• Reagents : 4-Methylcyclohexanone (1.0 equiv), ethyl cyanoacetate (1.2 equiv), sulfur (1.5 equiv), morpholine (catalytic).
• Solvent : Ethanol or DMF.
• Temperature : 80–100°C, reflux for 6–12 hours.
• Yield : 70–85%.

This step generates 2-amino-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile , which serves as the precursor for subsequent functionalization.

Acylation of the 2-Amino Group

The 2-amino group undergoes acylation with 2,5-dichlorobenzoyl chloride to introduce the dichlorobenzamido moiety. This reaction is typically conducted in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) using triethylamine (TEA) as a base to neutralize HCl byproducts.

Procedure

• Dissolve the 2-aminothiophene derivative (1.0 equiv) in DCM.
• Add TEA (1.5 equiv) and cool to 0°C.
• Slowly add 2,5-dichlorobenzoyl chloride (1.2 equiv) dropwise.
• Stir at room temperature for 4–6 hours.
• Quench with ice-cold water, extract with DCM, and purify via recrystallization (ethanol:DMF = 4:1).

Key Data

• Yield : 75–80%.
• Characterization : IR shows C=O stretches at 1708–1664 cm⁻¹ and N–H stretches at 3296–3234 cm⁻¹. ¹H NMR confirms the aromatic protons of the dichlorophenyl group at δ 7.50–7.55 ppm.

Hydrolysis of the 3-Carbonitrile to Carboxamide

The nitrile group at position 3 is hydrolyzed to a carboxamide using concentrated sulfuric acid or alkaline hydrogen peroxide.

Acidic Hydrolysis Protocol

• Add the nitrile intermediate (1.0 equiv) to concentrated H₂SO₄.
• Stir at 0°C for 1 hour, then gradually warm to 25°C.
• Pour into ice-water, neutralize with NH₄OH, and filter the precipitate.

Alternative Basic Hydrolysis

• React the nitrile with 30% H₂O₂ in NaOH (1 M) at 80°C for 2 hours.
• Acidify with HCl to pH 2–3 and extract with ethyl acetate.

Key Data

• Yield : 60–70%.
• Characterization : IR reveals C=O (amide) at 1635 cm⁻¹ and loss of CN stretch (2225 cm⁻¹).

Optimization of Reaction Conditions

Solvent and Temperature Effects

• Acylation : DMF enhances reactivity compared to DCM but requires higher temperatures (40–50°C).
• Hydrolysis : H₂SO₄ achieves faster conversion than alkaline conditions but risks over-hydrolysis to carboxylic acids.

Catalytic Enhancements

• Phase-Transfer Catalysts : Tetrabutylammonium bromide (TBAB) improves yields in the Gewald reaction by 10–15%.
• Microwave Assistance : Reduces hydrolysis time from 2 hours to 30 minutes.

Characterization and Analytical Data

Spectral Analysis

Property	Data
Melting Point	244–246°C (pale brown crystals)
IR (ν/cm⁻¹)	3449 (N–H), 1696 (C=O amide), 1635 (C=O carboxamide)
¹H NMR (δ/ppm)	2.46 (s, CH₃), 7.54–7.66 (d, J = 8–9 Hz, Ar–H), 10.40 (s, NH)
13C NMR (δ/ppm)	14.35 (CH₃), 113.72 (C≡N), 165.25 (C=O amide), 166.97 (C=O carboxamide)

Elemental Analysis

Element	Calculated (%)	Found (%)
C	51.06	51.18
H	3.17	3.11
N	15.53	15.64

Comparative Analysis of Methodologies

Gewald Reaction Variations

• Cyclohexanone vs. Substituted Cyclohexanones : 4-Methylcyclohexanone introduces steric hindrance, reducing yields by 5–10% compared to unsubstituted analogs.
• Sulfur Sources : Elemental sulfur outperforms Lawesson’s reagent in regioselectivity.

Acylation Efficiency

• Chloride vs. Bromide Reagents : 2,5-Dichlorobenzoyl chloride provides higher yields (75–80%) than brominated analogs (60–65%) due to better leaving-group ability.

Challenges and Mitigation Strategies

Side Reactions

• Over-Hydrolysis : Nitrile → carboxylic acid. Mitigated by controlled reaction times and low temperatures.
• Diacylation : Use of excess TEA prevents double acylation of the amine.

Purification Difficulties

• Column Chromatography : Silica gel with hexane:ethyl acetate (10:1) resolves thiophene derivatives.
• Recrystallization : Ethanol:DMF (4:1) yields high-purity crystals.